(2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide
CAS No.:
Cat. No.: VC16303475
Molecular Formula: C18H18ClNO3S2
Molecular Weight: 395.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H18ClNO3S2 |
|---|---|
| Molecular Weight | 395.9 g/mol |
| IUPAC Name | (E)-3-(2-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)prop-2-enamide |
| Standard InChI | InChI=1S/C18H18ClNO3S2/c19-17-6-2-1-4-14(17)7-8-18(21)20(12-16-5-3-10-24-16)15-9-11-25(22,23)13-15/h1-8,10,15H,9,11-13H2/b8-7+ |
| Standard InChI Key | KLGNRQMWUKHNGQ-BQYQJAHWSA-N |
| Isomeric SMILES | C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)/C=C/C3=CC=CC=C3Cl |
| Canonical SMILES | C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)C=CC3=CC=CC=C3Cl |
Introduction
Structural Characteristics
Key Structural Data
Synthesis and Reaction Pathways
Proposed Synthetic Routes
While explicit synthetic details are sparse in public databases, the structure suggests a multi-step approach:
-
Enamide Formation: Coupling a β-chlorocinnamic acid derivative with a secondary amine precursor.
-
Tetrahydrothiophene Dioxide Preparation: Oxidation of tetrahydrothiophene to the 1,1-dioxide using hydrogen peroxide or ozonolysis .
-
N-Alkylation: Introducing the thiophen-2-ylmethyl group via alkylation of the sulfonamide nitrogen.
A plausible sequence involves:
-
Condensation of (2E)-3-(2-chlorophenyl)acryloyl chloride with 3-amino-1,1-dioxidotetrahydrothiophene.
-
Subsequent N-alkylation with 2-(bromomethyl)thiophene under basic conditions (e.g., K₂CO₃ in DMF).
Optimization Challenges
-
Steric Hindrance: Bulky substituents on the amide nitrogen may necessitate high-temperature conditions or phase-transfer catalysts.
-
Stereoselectivity: Ensuring E-configuration retention during enamide formation requires careful control of reaction kinetics .
Physicochemical Properties
Predicted Pharmacokinetic Features
Based on structural analogs:
-
LogP: ~3.2 (moderate lipophilicity due to aromatic rings and sulfone groups).
-
Solubility: Limited aqueous solubility (~0.1 mg/mL) but enhanced in polar aprotic solvents like DMSO.
-
Metabolic Stability: Susceptible to cytochrome P450-mediated oxidation at the thiophene ring .
| Feature | This Compound | DGAT2 Inhibitor (WO2022140169A1) |
|---|---|---|
| Core Structure | Enamide + sulfone | Tetrahydroindazole + sulfone |
| Target | Not yet identified | DGAT2 enzyme |
| Bioactivity | Unknown | IC₅₀ = 12 nM (enzyme assay) |
Research Gaps and Future Directions
-
Biological Screening: Prioritize in vitro assays against kinase, protease, and lipid metabolism targets.
-
Stereochemical Studies: Resolve the compound’s 3D conformation via crystallography to guide structure-activity relationship (SAR) studies.
-
Prodrug Development: Modify the enamide group to enhance bioavailability through ester or carbamate prodrugs.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume